Cas no 941233-67-6 (3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid)
3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid
-
- Inchi: 1S/C19H20ClN3O2/c1-4-16-18(13-5-7-14(20)8-6-13)19-21-11(2)15(9-10-17(24)25)12(3)23(19)22-16/h5-8H,4,9-10H2,1-3H3,(H,24,25)
- InChI Key: PUKKHBCMQCBPHQ-UHFFFAOYSA-N
- SMILES: C12=C(C3=CC=C(Cl)C=C3)C(CC)=NN1C(C)=C(CCC(O)=O)C(C)=N2
3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2164-0011-2μmol |
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid |
941233-67-6 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F2164-0011-5μmol |
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid |
941233-67-6 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2164-0011-10μmol |
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid |
941233-67-6 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2164-0011-20μmol |
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid |
941233-67-6 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F2164-0011-1mg |
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid |
941233-67-6 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F2164-0011-2mg |
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid |
941233-67-6 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F2164-0011-3mg |
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid |
941233-67-6 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2164-0011-4mg |
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid |
941233-67-6 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F2164-0011-5mg |
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid |
941233-67-6 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2164-0011-10mg |
3-[3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl]propanoic acid |
941233-67-6 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid
3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid (CAS No. 941233-67-6): A Comprehensive Overview
3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid (CAS No. 941233-67-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
The chemical structure of 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid is characterized by a pyrazolopyrimidine core substituted with a 4-chlorophenyl group, an ethyl group, and two methyl groups. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.
Recent studies have highlighted the potential of 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable addition to the arsenal of anti-inflammatory drugs currently available.
In addition to its anti-inflammatory properties, 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid has shown promise in cancer research. Preclinical studies have indicated that it can selectively inhibit the growth of various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.
The pharmacokinetic profile of 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional advantages that enhance its potential for clinical applications.
To further explore the therapeutic potential of 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects suffering from inflammatory diseases and cancer. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
In conclusion, 3-3-(4-Chlorophenyl)-2-Ethyl-5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-ylpropanoic Acid (CAS No. 941233-67-6) represents a promising new compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing the treatment options for various diseases.
941233-67-6 (3-3-(4-chlorophenyl)-2-ethyl-5,7-dimethylpyrazolo1,5-apyrimidin-6-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)